Cas no 2846-04-0 (1,3-Distearoyl-2-oleoyl Glycerol)

• Product Name: 1,3-Distearoyl-2-oleoyl Glycerol
• CAS No: 2846-04-0
• MF: C₅₇H₁₀₈O₆
• MW: 889.463839530945
• CID: 258722
• PubChem ID: 13183956
• Update Time: 2025-11-02

1,3-Distearoyl-2-oleoyl Glycerol Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, 2-[(1-oxooctadecyl)oxy]-1-[[(1-oxooctadecyl)oxy]methyl]ethyl ester
• 1,3-Distearoyl-2-oleoyl Glycerol
• 1,3-distearoyl-2-oleoyl-sn-glycerol
• (1,3-distearoyl-2-oleoylglycerol) (1,3-dipalmitoyl-2-oleoylglycerol)
• 1,3-DI-O-STEAROYL-2-O-OLEOYLGLYCEROL
• 1,3-Stearin-2-Olein
• Q27259880
• 1-Octadecanoyl-2-(9Z-octadecenoyl)-3-octadecanoyl-glycerol
• SOS-POP beta1
• Glyceryl 1,3-distearate-2-oleate
• [3-octadecanoyloxy-2-[(Z)-octadec-9-enoyl]oxypropyl] octadecanoate
• 2-Oeoyl-1,3-distearin
• 2-Oleo-1,3-distearin
• 2-oleoyl-1,3-distearoylglycerol
• BP-29832
• 9-OCTADECENOIC ACID (9Z)-, 2-((1-OXOOCTADECYL)OXY)-1-(((1-OXOOCTADECYL)OXY)METHYL)ETHYL ESTER
• EINECS 220-643-2
• 1-Stearoyl-2-oleoyl-3-stearoyl-glycerol
• SCHEMBL637876
• SOS-beta-1
• CAA84604
• AKOS040756386
• 1,3-Distearoyl-2-Oleoyl-rac-glycerol
• 9-Octadecenoic acid (Z)-, 2-((1-oxooctadecyl)oxy)-1-(((1-oxooctadecyl)oxy)methyl)ethyl ester
• Olein, 1,3-distearo-2-
• 2-(Oleoyloxy)propane-1,3-diyl distearate
• 4KE1Y9738S
• 2-((1-Oxooctadecyl)oxy)-1-(((1-oxooctadecyl)oxy)methyl)ethyl oleate
• UNII-4KE1Y9738S
• 1,3-distearoyl-2-oleoyl-glycerol
• 1,3-Distearo-2-olein
• GLYCERYL 2-OLEOYL-1,3-DISTEARATE
• TG(18:0/18:1(9Z)/18:0)
• 2846-04-0
• PD120034
• TRIGLYCERIDE STOST,SN
• 1,3-Distearoyl-2-olein
• 1 3-DISTEAROYL-2-OLEOYLGLYCEROL
• NS00049251
• DTXSID301304181
• 1,3-Distearoyl-2-oleoylglycerol
• 2-((1-Oxooctadecyl)oxy)-1-(((1-oxooctadecyl)oxy)methyl)ethyl 9-octadecenoate, (Z)-
• 1,3-disteroyl-2-oleoyl glycerol (StOSt)
• RBLADLVPSYELCA-IKPAITLHSA-N
• DB-322659

• Inchi： 1S/C57H108O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h27,30,54H,4-26,28-29,31-53H2,1-3H3/b30-27-
• InChI Key： RBLADLVPSYELCA-IKPAITLHSA-N
• SMILES： O(CC(COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 888.81500
• Monoisotopic Mass: 888.814591
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 63
• Rotatable Bond Count: 55
• Complexity: 928
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• XLogP3: 24.3

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 817.6±35.0 °C at 760 mmHg
• Flash Point: 301.5±26.0 °C
• Refractive Index: 1.469
• PSA: 78.90000
• LogP: 18.54510
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

1,3-Distearoyl-2-oleoyl Glycerol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：-
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols

Additional information on 1,3-Distearoyl-2-oleoyl Glycerol

1,3-Distearoyl-2-oleoyl Glycerol (CAS No. 2846-04-0): Properties, Applications, and Market Insights

1,3-Distearoyl-2-oleoyl Glycerol (CAS No. 2846-04-0) is a structured triglyceride that has garnered significant attention in the food, pharmaceutical, and cosmetic industries. This compound, often abbreviated as DSO, is a type of triacylglycerol (TAG) where the sn-1 and sn-3 positions are esterified with stearic acid, and the sn-2 position is occupied by oleic acid. This unique molecular arrangement imparts distinct physicochemical properties, making it a versatile ingredient in various applications.

The growing demand for functional lipids and structured triglycerides has positioned 1,3-Distearoyl-2-oleoyl Glycerol as a key player in the market. Consumers and manufacturers alike are increasingly interested in sustainable and health-promoting ingredients, and DSO fits this niche perfectly. Its ability to mimic the properties of cocoa butter, for instance, has made it a popular choice in the confectionery industry, where it is used to improve the texture and melting profile of chocolates and other fat-based products.

From a chemical perspective, 1,3-Distearoyl-2-oleoyl Glycerol exhibits a high melting point due to the presence of stearic acid, while the oleic acid at the sn-2 position ensures a degree of fluidity and plasticity. This balance makes it an excellent candidate for lipid-based drug delivery systems, where controlled release and stability are critical. Recent studies have also explored its potential in nutraceuticals, particularly in formulations designed to enhance bioavailability of fat-soluble vitamins and other bioactive compounds.

In the cosmetic industry, 1,3-Distearoyl-2-oleoyl Glycerol is valued for its emollient properties and ability to form stable emulsions. It is commonly found in moisturizers, creams, and lotions, where it helps to improve skin hydration and barrier function. The shift toward clean-label and natural ingredients in personal care products has further boosted its adoption, as it is derived from natural fatty acids and is biodegradable.

The production of 1,3-Distearoyl-2-oleoyl Glycerol typically involves enzymatic interesterification, a process that allows for precise control over the fatty acid composition and positional distribution. This method is favored for its environmental friendliness and efficiency, aligning with the global push toward green chemistry and sustainable manufacturing practices. Researchers are also investigating the use of microbial lipases to further optimize the synthesis process, reducing energy consumption and waste generation.

Market trends indicate a steady rise in the demand for structured lipids like 1,3-Distearoyl-2-oleoyl Glycerol, driven by the expanding functional food and nutraceutical sectors. With increasing awareness of the role of dietary fats in health, consumers are seeking products that offer enhanced nutritional profiles without compromising on taste or texture. DSO’s ability to deliver these benefits positions it as a valuable ingredient for future innovations.

In summary, 1,3-Distearoyl-2-oleoyl Glycerol (CAS No. 2846-04-0) is a multifaceted compound with wide-ranging applications across industries. Its unique structure, combined with its functional and sustainable attributes, makes it a standout choice for formulators and manufacturers. As research continues to uncover new uses and benefits, the prominence of this structured triglyceride is expected to grow, solidifying its place in the global market.